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ADIPHENE ADIPHENE
Brand Name: Vulcanchem
CAS No.: 100596-78-9
VCID: VC0034912
InChI: InChI=1S/C30H30N4O8/c1-3-29(19-13-7-5-8-14-19)23(37)31-27(41)33(25(29)39)21(35)17-11-12-18-22(36)34-26(40)30(4-2,24(38)32-28(34)42)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3,(H,31,37,41)(H,32,38,42)
SMILES: CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula: C30H30N4O8
Molecular Weight: 574.6 g/mol

ADIPHENE

CAS No.: 100596-78-9

Main Products

VCID: VC0034912

Molecular Formula: C30H30N4O8

Molecular Weight: 574.6 g/mol

ADIPHENE - 100596-78-9

CAS No. 100596-78-9
Product Name ADIPHENE
Molecular Formula C30H30N4O8
Molecular Weight 574.6 g/mol
IUPAC Name 5-ethyl-1-[6-(5-ethyl-2,4,6-trioxo-5-phenyl-1,3-diazinan-1-yl)-6-oxohexanoyl]-5-phenyl-1,3-diazinane-2,4,6-trione
Standard InChI InChI=1S/C30H30N4O8/c1-3-29(19-13-7-5-8-14-19)23(37)31-27(41)33(25(29)39)21(35)17-11-12-18-22(36)34-26(40)30(4-2,24(38)32-28(34)42)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3,(H,31,37,41)(H,32,38,42)
Standard InChIKey KGGYJLFQFUTMDA-UHFFFAOYSA-N
SMILES CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4
Canonical SMILES CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4
PubChem Compound 180894
Last Modified Nov 11 2021
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